Cas no 1805398-65-5 (2-Amino-3-fluoro-4-nitropyridine)

• Product Name: 2-Amino-3-fluoro-4-nitropyridine
• CAS No: 1805398-65-5
• MF: C₅H₄FN₃O₂
• MW: 157.102563858032
• CID: 4899505
• Update Time: 2025-10-28

2-Amino-3-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-4-nitropyridine

• Inchi： 1S/C5H4FN3O2/c6-4-3(9(10)11)1-2-8-5(4)7/h1-2H,(H2,7,8)
• InChI Key： SYUZWFBSGVADQX-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 0.4
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-3-fluoro-4-nitropyridine

Recent Advances in the Study of 2-Amino-3-fluoro-4-nitropyridine (CAS: 1805398-65-5)

2-Amino-3-fluoro-4-nitropyridine (CAS: 1805398-65-5) is a fluorinated nitropyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Amino-3-fluoro-4-nitropyridine, highlighting its potential as a building block for more complex molecules. The research demonstrated that the fluorine atom at the 3-position and the nitro group at the 4-position significantly influence the compound's reactivity, enabling selective modifications that are crucial for the development of targeted therapies. The study also reported improved yields and purity through optimized reaction conditions, which could facilitate its broader application in pharmaceutical research.

In another study, researchers investigated the biological activities of 2-Amino-3-fluoro-4-nitropyridine derivatives, particularly their inhibitory effects on specific enzymes involved in inflammatory pathways. The results indicated that certain derivatives exhibited potent inhibitory activity, suggesting their potential as anti-inflammatory agents. These findings were further supported by molecular docking studies, which revealed strong interactions between the derivatives and the active sites of the target enzymes.

Moreover, a recent patent application disclosed the use of 2-Amino-3-fluoro-4-nitropyridine as a key intermediate in the synthesis of novel kinase inhibitors. The patent highlighted the compound's versatility in medicinal chemistry, as it can be readily functionalized to produce a diverse array of bioactive molecules. This development underscores the growing interest in fluorinated pyridines as valuable scaffolds in drug design.

Despite these advancements, challenges remain in the large-scale production and application of 2-Amino-3-fluoro-4-nitropyridine. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future studies. However, the compound's promising properties and the recent progress in its research make it a compelling subject for further investigation.

In conclusion, 2-Amino-3-fluoro-4-nitropyridine (CAS: 1805398-65-5) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and demonstrated biological activities position it as a valuable tool in medicinal chemistry. Continued research efforts are expected to unlock its full potential, paving the way for innovative treatments in various disease areas.